Cas no 1909337-84-3 (2-[(1,4-Dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid)
2-[(1,4-Dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid is a fluorinated carboxylic acid derivative featuring a 1,4-dioxane moiety. Its structure combines the stability of a dioxane ring with the electron-withdrawing properties of a trifluoromethyl group, enhancing its reactivity in synthetic applications. The compound is particularly useful as an intermediate in pharmaceutical and agrochemical synthesis, where the trifluoromethyl group can improve metabolic stability and bioavailability. Its unique scaffold also makes it valuable for constructing complex molecules in medicinal chemistry. The presence of both ether and carboxylic acid functionalities allows for versatile derivatization, facilitating its use in cross-coupling reactions and other transformations. This compound is typically handled under controlled conditions due to its reactive nature.
![2-[(1,4-Dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid structure](https://ossimg.kuujia.com/scimg/1909500/1909337-84-3x500.png)
1909337-84-3 structure
Product Name:2-[(1,4-Dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid
CAS No:1909337-84-3
MF:C8H11F3O4
MW:228.165753602982
CID:4629444
Update Time:2025-05-28
2-[(1,4-Dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(1,4-dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid
- Z2469606564
- 2-(1,4-dioxan-2-ylmethyl)-3,3,3-trifluoropropanoic acid
- 2-[(1,4-Dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid
-
- Inchi： 1S/C8H11F3O4/c9-8(10,11)6(7(12)13)3-5-4-14-1-2-15-5/h5-6H,1-4H2,(H,12,13)
- InChI Key： WQIKSOQPKGGKRQ-UHFFFAOYSA-N
- SMILES： FC(C(C(=O)O)CC1COCCO1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 228
- XLogP3: 0.8
- Topological Polar Surface Area: 55.8
2-[(1,4-Dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A861170-1g |
2-[(1,4-Dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid |
1909337-84-3 | 95% | 1g |
$1425.0 | 2024-07-28 | |
| Enamine | EN300-267020-0.05g |
2-[(1,4-dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid |
1909337-84-3 | 95.0% | 0.05g |
$347.0 | 2025-03-20 | |
| Enamine | EN300-267020-0.1g |
2-[(1,4-dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid |
1909337-84-3 | 95.0% | 0.1g |
$518.0 | 2025-03-20 | |
| Enamine | EN300-267020-0.25g |
2-[(1,4-dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid |
1909337-84-3 | 95.0% | 0.25g |
$743.0 | 2025-03-20 | |
| Enamine | EN300-267020-0.5g |
2-[(1,4-dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid |
1909337-84-3 | 95.0% | 0.5g |
$1170.0 | 2025-03-20 | |
| Enamine | EN300-267020-1.0g |
2-[(1,4-dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid |
1909337-84-3 | 95.0% | 1.0g |
$1500.0 | 2025-03-20 | |
| Enamine | EN300-267020-2.5g |
2-[(1,4-dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid |
1909337-84-3 | 95.0% | 2.5g |
$2940.0 | 2025-03-20 | |
| Enamine | EN300-267020-5.0g |
2-[(1,4-dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid |
1909337-84-3 | 95.0% | 5.0g |
$4349.0 | 2025-03-20 | |
| Enamine | EN300-267020-10.0g |
2-[(1,4-dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid |
1909337-84-3 | 95.0% | 10.0g |
$6450.0 | 2025-03-20 | |
| 1PlusChem | 1P01B2EC-50mg |
2-[(1,4-Dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid |
1909337-84-3 | 95% | 50mg |
$421.00 | 2025-03-19 |
2-[(1,4-Dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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